5-(acetylamino)-2-chloro-N-cyclopentylbenzamide

• IUPAC Name: 5-acetamido-2-chloro-N-cyclopentylbenzamide
• InChI: InChI=1S/C14H17ClN2O2/c1-9(18)16-11-6-7-13(15)12(8-11)14(19)17-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3,(H,16,18)(H,17,19)
• InChI Key: SKBZEDFBBAAXRS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)Cl)C(=O)NC2CCCC2
• Molecular Formula: C14H17ClN2O2
• Molecular Weight: 280.75 g/mol

Description

5-(Acetylamino)-2-chloro-N-cyclopentylbenzamide, also known as ACBC, is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide is not fully understood, but it is believed to involve the inhibition of the enzyme histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression, and its inhibition can lead to changes in the expression of various genes. The inhibition of HDAC by 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide has been shown to result in the activation of tumor suppressor genes and the induction of cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
5-(acetylamino)-2-chloro-N-cyclopentylbenzamide has been shown to have various biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and analgesic effects, 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide has also been found to exhibit antifungal and antibacterial activity. 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide has been shown to inhibit the growth of various fungi and bacteria, including Candida albicans and Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide for lab experiments is its relatively simple synthesis method. Additionally, 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide has been shown to be stable under various conditions, making it a good candidate for use in experiments. However, one limitation of 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide. One area of research is in the development of new drugs based on 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide and its effects on gene expression. Finally, research is needed to explore the potential applications of 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. Its synthesis method is relatively simple, and it has been shown to exhibit antitumor, anti-inflammatory, analgesic, antifungal, and antibacterial activity. While further research is needed to fully understand its mechanism of action and potential applications, 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide has the potential to be a valuable tool in the development of new drugs and in scientific research more broadly.

Scientific Research Applications

5-(acetylamino)-2-chloro-N-cyclopentylbenzamide has been studied extensively in scientific research due to its potential applications in various fields. One of the most significant areas of research is in the development of new drugs for the treatment of various diseases. 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide has been found to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, 5-(acetylamino)-2-chloro-N-cyclopentylbenzamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.